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Compound of Interest

Compound Name: Tetraoctylammonium chloride

Cat. No.: B1589587

This guide provides essential technical information regarding tetraoctylammonium chloride,
a quaternary ammonium salt with significant applications in research and industry. It is intended
for researchers, scientists, and professionals in drug development who require precise data on
its physicochemical properties.

Core Physicochemical Data

Tetraoctylammonium chloride is a versatile phase transfer catalyst and surfactant. Its key
guantitative data are summarized below for easy reference.

Property Value Citations
Molecular Formula C32H68CIN [1112][3]
Molecular Weight 502.34 g/mol [1103114]
Linear Formula [CH3(CH2)7]4N(CI) [4]

Molecular Structure and Composition

The molecular structure of tetraoctylammonium chloride consists of a central nitrogen atom
covalently bonded to four octyl groups, forming a tetraoctylammonium cation. This cation is
ionically bonded to a chloride anion.
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Molecular components of tetraoctylammonium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1589587?utm_src=pdf-body-img
https://www.benchchem.com/product/b1589587?utm_src=pdf-body
https://www.benchchem.com/product/b1589587?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. chemimpex.com [chemimpex.com]

2. Tetraoctylammonium chloride | C32H68CIN | CID 11996614 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 3.3125-07-3 CAS MSDS (Tetraoctylammonium chloride) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

o 4. Tetraoctylammonium chloride = 97.0 AT 3125-07-3 [sigmaaldrich.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Tetraoctylammonium
Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1589587#tetraoctylammonium-chloride-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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